4-cyano-N-(3-(dimethylamino)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride
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Description
4-cyano-N-(3-(dimethylamino)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C20H20ClFN4OS and its molecular weight is 418.92. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
4-cyano-N-(3-(dimethylamino)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride and related compounds have been synthesized and evaluated for various biological activities. The structural motif of benzothiazole is known for its diverse pharmacological properties, and modifications to this core structure have led to compounds with potential as central nervous system agents, corrosion inhibitors, and antimicrobial agents.
Central Nervous System Agents
Benzothiazole derivatives, including those with dimethylamino propyl groups, have been synthesized and evaluated for their potential as central nervous system agents. These compounds have shown significant activity in models for depression and other CNS disorders, highlighting their potential for therapeutic applications (Martin et al., 1981).
Corrosion Inhibitors
Benzothiazole derivatives have also been studied for their corrosion inhibiting effects against steel in acidic solutions. These compounds offer enhanced stability and inhibition efficiency, demonstrating their potential in industrial applications to protect against corrosion (Hu et al., 2016).
Antimicrobial and Antitumor Activities
Some benzothiazole derivatives have been synthesized and screened for antimicrobial and antitumor activities. These compounds have shown promising results against various microbial strains and tumor cell lines, suggesting their potential in the development of new therapeutic agents for treating infectious diseases and cancer (Jagtap et al., 2010).
Properties
IUPAC Name |
4-cyano-N-[3-(dimethylamino)propyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19FN4OS.ClH/c1-24(2)11-4-12-25(19(26)15-9-7-14(13-22)8-10-15)20-23-18-16(21)5-3-6-17(18)27-20;/h3,5-10H,4,11-12H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXRBQLVMDGDQRX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCN(C1=NC2=C(C=CC=C2S1)F)C(=O)C3=CC=C(C=C3)C#N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20ClFN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.